Cas no 859518-35-7 (Tert-Butyl 3-cyanopiperazine-1-carboxylate)

• Product Name: Tert-Butyl 3-cyanopiperazine-1-carboxylate
• CAS No: 859518-35-7
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• MDL: MFCD09991479
• CID: 720340
• PubChem ID: 53487922
• Update Time: 2025-10-20

Tert-Butyl 3-cyanopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-BOC-2-CYANOPIPERIDINE
• 1-Boc-3-cyanopiperazine
• 1-Piperazinecarboxylic acid, 3-cyano-, 1,1-dimethylethyl ester
• 4-N-Boc-2-cyanopiperazine
• 4-N-Boc-2-cyanopiperidine
• tert-butyl 3-cyanopiperazine-1-carboxylate
• 1-N-Boc-3-cyanopiperazine
• (S)-1-Boc-3-cyanopiperazine
• (R)-1-Boc-3-cyanopiperazine
• 4-Boc-2-Cyanopiperazine
• KSC916M9H
• CBFXRUGJRMBDFG-UHFFFAOYSA-N
• KM2371
• FCH1620221
• TRA0077599
• SY018062
• AB0061566
• ST2419938
• AX8040418
• 1,1-Dimethylethyl 3-cyano-1-piperazinecarboxylate (ACI)
• 3-Cyano-piperazine-1-carboxylic acid tert-butyl ester
• SCHEMBL1467787
• MFCD09878604
• AKOS016000218
• tert-Butyl3-cyanopiperazine-1-carboxylate
• SB47237
• EN300-93588
• MFCD09991479
• PB48803
• DB-061974
• DTXSID20705363
• AB88336
• DS-11768
• Z1267861824
• 859518-35-7
• DB-061969
• Tert-Butyl 3-cyanopiperazine-1-carboxylate

• MDL： MFCD09991479
• Inchi： 1S/C10H17N3O2/c1-10(2,3)15-9(14)13-5-4-12-8(6-11)7-13/h8,12H,4-5,7H2,1-3H3
• InChI Key： CBFXRUGJRMBDFG-UHFFFAOYSA-N
• SMILES： N#CC1CN(C(OC(C)(C)C)=O)CCN1

Computed Properties

• Exact Mass: 210.13700
• Monoisotopic Mass: 211.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4
• XLogP3: 0.3

Experimental Properties

• Density: 1.12
• Boiling Point: 322.9°C at 760 mmHg
• Flash Point: 149.1℃
• Refractive Index: 1.48
• PSA: 62.12000
• LogP: 1.54868

Tert-Butyl 3-cyanopiperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Tert-Butyl 3-cyanopiperazine-1-carboxylate

Comprehensive Overview of Tert-Butyl 3-cyanopiperazine-1-carboxylate (CAS No. 859518-35-7)

Tert-Butyl 3-cyanopiperazine-1-carboxylate (CAS No. 859518-35-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the piperazine derivatives family, which is renowned for its versatility in drug discovery and development. The presence of both cyano and tert-butyl carboxylate functional groups makes it a valuable intermediate for constructing complex molecular architectures. Researchers and chemists frequently search for high-purity Tert-Butyl 3-cyanopiperazine-1-carboxylate to ensure optimal results in their experiments.

In recent years, the demand for piperazine-based intermediates has surged due to their critical role in designing novel therapeutics. Tert-Butyl 3-cyanopiperazine-1-carboxylate is particularly sought after for its compatibility with modern synthetic methodologies, such as click chemistry and cross-coupling reactions. Its structural features enable efficient modifications, making it a preferred choice for developing targeted drug delivery systems and small-molecule inhibitors. The compound's CAS No. 859518-35-7 is often referenced in patent literature, highlighting its significance in cutting-edge research.

One of the most frequently asked questions about Tert-Butyl 3-cyanopiperazine-1-carboxylate revolves around its synthetic applications. This compound serves as a pivotal building block for heterocyclic compounds, which are integral to medicinal chemistry. Its cyano group offers a reactive site for further functionalization, while the tert-butyl carboxylate moiety provides stability during multi-step syntheses. These attributes align with the growing interest in green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional reagents.

The pharmaceutical industry's focus on personalized medicine and precision therapeutics has further amplified the relevance of Tert-Butyl 3-cyanopiperazine-1-carboxylate. Its adaptability in designing bioactive molecules positions it as a key player in addressing unmet medical needs. Additionally, the compound's compatibility with high-throughput screening platforms makes it indispensable for accelerating drug discovery pipelines. Users often inquire about its storage conditions and handling protocols, emphasizing the need for reliable technical data.

From a commercial perspective, Tert-Butyl 3-cyanopiperazine-1-carboxylate (CAS No. 859518-35-7) is available through specialized chemical suppliers who prioritize quality control and regulatory compliance. The compound's spectroscopic data (e.g., NMR, IR, and MS) is meticulously documented to facilitate its integration into research workflows. As the scientific community continues to explore new chemical entities, this intermediate remains a cornerstone for innovation in organic synthesis and drug design.

In conclusion, Tert-Butyl 3-cyanopiperazine-1-carboxylate exemplifies the intersection of chemical ingenuity and pharmaceutical advancement. Its unique properties and broad applicability underscore its importance in contemporary research. Whether you're investigating structure-activity relationships or optimizing synthetic routes, this compound offers unparalleled versatility. For those seeking detailed technical specifications or application notes, consulting reputable sources is essential to harness its full potential.